1-((5-Bromo-2-(trifluoromethoxy)phenyl)sulfonyl)piperidin-4-one
Overview
Description
Scientific Research Applications
Novel Terminators of Cationic Cyclisations
Sulfonamides, such as those related to "1-((5-Bromo-2-(trifluoromethoxy)phenyl)sulfonyl)piperidin-4-one", have been explored as novel terminators in cationic cyclizations. These reactions are crucial for synthesizing complex organic structures from simpler precursors. For example, trifluoromethanesulfonic (triflic) acid has been used as a catalyst for inducing cyclisation of homoallylic sulfonamides to yield pyrrolidines and homopiperidines, highlighting the potential of sulfonamide groups in the efficient formation of polycyclic systems (Haskins & Knight, 2002).
Biological Evaluation of Oxadiazole Derivatives
Compounds bearing the oxadiazole moiety and piperidinylsulfonyl groups have demonstrated biological activities. A series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides were synthesized and evaluated against various enzymes. These compounds have shown promise as inhibitors, revealing the importance of structural features like the piperidinylsulfonyl group in biological activity (Khalid et al., 2016).
Ionic Liquid Crystals
Piperidinium-based compounds, including those related to the sulfonamide class, have been used in the design of ionic liquid crystals. These materials exhibit unique mesomorphic behaviors, which are valuable for various applications in materials science. The study of these compounds contributes to the development of new materials with potential technological applications (Lava, Binnemans, & Cardinaels, 2009).
Antimicrobial and Antimycobacterial Activities
Piperidinyl-1,3,5-triazine analogues have been synthesized and evaluated for their in vitro antimicrobial and antimycobacterial activities. This research underscores the potential of piperidinyl and sulfonamide derivatives in developing new antimicrobial agents, highlighting the diverse applications of these chemical frameworks (Patel et al., 2012).
properties
IUPAC Name |
1-[5-bromo-2-(trifluoromethoxy)phenyl]sulfonylpiperidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrF3NO4S/c13-8-1-2-10(21-12(14,15)16)11(7-8)22(19,20)17-5-3-9(18)4-6-17/h1-2,7H,3-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KMEQLBWUDKKAMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1=O)S(=O)(=O)C2=C(C=CC(=C2)Br)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrF3NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((5-Bromo-2-(trifluoromethoxy)phenyl)sulfonyl)piperidin-4-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(Morpholin-4-yl)phenyl]acetic acid hydrochloride](/img/structure/B1529011.png)
![Tert-butyl 2-benzyl-10-oxo-2,7-diazaspiro[4.5]decane-7-carboxylate](/img/structure/B1529014.png)
![Tert-butyl 6-methyl-7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate](/img/structure/B1529018.png)
